Cas no 851398-33-9 (2-{5-acetyl-3-cyano-4-(furan-2-yl)-6-methyl-1,4-dihydropyridin-2-ylsulfanyl}acetic acid)
2-{5-acetyl-3-cyano-4-(furan-2-yl)-6-methyl-1,4-dihydropyridin-2-ylsulfanyl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- <br>{[5-acetyl-3-cyano-4-(2-furyl)-6-methyl-1,4-dihydropyridin-2-yl]thio}acetic acid
- 2-{5-acetyl-3-cyano-4-(furan-2-yl)-6-methyl-1,4-dihydropyridin-2-ylsulfanyl}acetic acid
- [[5-Acetyl-3-cyano-4-(2-furyl)-6-methyl-1,4-dihydropyridin-2-yl]thio]acetic acid
- AKOS000117326
- Z57992124
- 851398-33-9
- 2-[[5-acetyl-3-cyano-4-(furan-2-yl)-6-methyl-1,4-dihydropyridin-2-yl]sulfanyl]acetic acid
- CS-0224606
- G26615
- ([5-Acetyl-3-cyano-4-(2-furyl)-6-methyl-1,4-dihydropyridin-2-yl]thio)acetic acid
- EN300-12011
- 2-(5-acetyl-3-cyano-4-(furan-2-yl)-6-methyl-1,4-dihydropyridin-2-ylthio)acetic acid
- {[5-acetyl-3-cyano-4-(2-furyl)-6-methyl-1,4-dihydropyridin-2-yl]thio}acetic acid
- 2-{[5-acetyl-3-cyano-4-(furan-2-yl)-6-methyl-1,4-dihydropyridin-2-yl]sulfanyl}aceticacid
- 2-{[5-acetyl-3-cyano-4-(furan-2-yl)-6-methyl-1,4-dihydropyridin-2-yl]sulfanyl}acetic acid
- 2-((5-ACETYL-3-CYANO-4-(FURAN-2-YL)-6-METHYL-1,4-DIHYDROPYRIDIN-2-YL)THIO)ACETIC ACID
-
- Inchi: 1S/C15H14N2O4S/c1-8-13(9(2)18)14(11-4-3-5-21-11)10(6-16)15(17-8)22-7-12(19)20/h3-5,14,17H,7H2,1-2H3,(H,19,20)
- InChI Key: JNNOYIUEUFYZNN-UHFFFAOYSA-N
- SMILES: S(CC(=O)O)C1=C(C#N)C(C2=CC=CO2)C(C(C)=O)=C(C)N1
Computed Properties
- Exact Mass: 318.06742811Da
- Monoisotopic Mass: 318.06742811Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 614
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 129Ų
2-{5-acetyl-3-cyano-4-(furan-2-yl)-6-methyl-1,4-dihydropyridin-2-ylsulfanyl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM481579-250mg |
2-{[5-acetyl-3-cyano-4-(furan-2-yl)-6-methyl-1,4-dihydropyridin-2-yl]sulfanyl}acetic acid |
851398-33-9 | 95%+ | 250mg |
$188 | 2023-03-07 | |
| Enamine | EN300-12011-0.05g |
2-{[5-acetyl-3-cyano-4-(furan-2-yl)-6-methyl-1,4-dihydropyridin-2-yl]sulfanyl}acetic acid |
851398-33-9 | 85% | 0.05g |
$66.0 | 2023-06-30 | |
| Enamine | EN300-12011-0.1g |
2-{[5-acetyl-3-cyano-4-(furan-2-yl)-6-methyl-1,4-dihydropyridin-2-yl]sulfanyl}acetic acid |
851398-33-9 | 85% | 0.1g |
$98.0 | 2023-06-30 | |
| Enamine | EN300-12011-0.25g |
2-{[5-acetyl-3-cyano-4-(furan-2-yl)-6-methyl-1,4-dihydropyridin-2-yl]sulfanyl}acetic acid |
851398-33-9 | 85% | 0.25g |
$142.0 | 2023-06-30 | |
| Enamine | EN300-12011-0.5g |
2-{[5-acetyl-3-cyano-4-(furan-2-yl)-6-methyl-1,4-dihydropyridin-2-yl]sulfanyl}acetic acid |
851398-33-9 | 85% | 0.5g |
$271.0 | 2023-06-30 | |
| Enamine | EN300-12011-1.0g |
2-{[5-acetyl-3-cyano-4-(furan-2-yl)-6-methyl-1,4-dihydropyridin-2-yl]sulfanyl}acetic acid |
851398-33-9 | 85% | 1.0g |
$371.0 | 2023-06-30 | |
| Enamine | EN300-12011-2.5g |
2-{[5-acetyl-3-cyano-4-(furan-2-yl)-6-methyl-1,4-dihydropyridin-2-yl]sulfanyl}acetic acid |
851398-33-9 | 85% | 2.5g |
$726.0 | 2023-06-30 | |
| Enamine | EN300-12011-5.0g |
2-{[5-acetyl-3-cyano-4-(furan-2-yl)-6-methyl-1,4-dihydropyridin-2-yl]sulfanyl}acetic acid |
851398-33-9 | 85% | 5.0g |
$1075.0 | 2023-06-30 | |
| Enamine | EN300-12011-10.0g |
2-{[5-acetyl-3-cyano-4-(furan-2-yl)-6-methyl-1,4-dihydropyridin-2-yl]sulfanyl}acetic acid |
851398-33-9 | 85% | 10.0g |
$1593.0 | 2023-06-30 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1295276-50mg |
2-{[5-acetyl-3-cyano-4-(furan-2-yl)-6-methyl-1,4-dihydropyridin-2-yl]sulfanyl}acetic acid |
851398-33-9 | 95% | 50mg |
¥1544.00 | 2024-04-28 |
2-{5-acetyl-3-cyano-4-(furan-2-yl)-6-methyl-1,4-dihydropyridin-2-ylsulfanyl}acetic acid Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 2-{5-acetyl-3-cyano-4-(furan-2-yl)-6-methyl-1,4-dihydropyridin-2-ylsulfanyl}acetic acid
Comprehensive Analysis of 2-{5-acetyl-3-cyano-4-(furan-2-yl)-6-methyl-1,4-dihydropyridin-2-ylsulfanyl}acetic acid (CAS No. 851398-33-9)
The compound 2-{5-acetyl-3-cyano-4-(furan-2-yl)-6-methyl-1,4-dihydropyridin-2-ylsulfanyl}acetic acid (CAS No. 851398-33-9) is a structurally unique 1,4-dihydropyridine derivative with significant potential in pharmaceutical and material science applications. Its molecular framework combines a furan ring, acetyl, and cyano functional groups, making it a versatile intermediate for drug discovery. Researchers are increasingly interested in its sulfanyl acetic acid moiety, which enhances solubility and bioavailability—a critical factor in modern drug design.
In recent years, the demand for heterocyclic compounds like this has surged due to their role in developing kinase inhibitors and anti-inflammatory agents. A 2023 study highlighted its relevance in modulating enzyme activity, aligning with the growing focus on targeted therapies. The presence of the furan-2-yl group also suggests potential applications in organic electronics, as furan derivatives are known for their optoelectronic properties.
From a synthetic chemistry perspective, the cyano and acetyl groups in CAS 851398-33-9 offer multiple sites for functionalization, enabling the creation of libraries for high-throughput screening. This aligns with the pharmaceutical industry’s shift toward fragment-based drug design. Moreover, its methyl substitution at the 6-position improves metabolic stability, addressing a common challenge in small-molecule therapeutics.
Environmental and regulatory considerations further underscore its appeal. Unlike many traditional intermediates, this compound exhibits low eco-toxicity, meeting stringent green chemistry standards. Its dihydropyridine core is also biodegradable, reducing long-term environmental impact—a key concern for industries adopting sustainable practices.
For researchers exploring structure-activity relationships (SAR), this compound serves as a valuable scaffold. Computational studies suggest that its sulfanyl linker enhances binding affinity to protein targets, a feature leveraged in cancer research. Additionally, its acetic acid tail facilitates conjugation with nanoparticles, expanding utility in drug delivery systems.
In summary, 2-{5-acetyl-3-cyano-4-(furan-2-yl)-6-methyl-1,4-dihydropyridin-2-ylsulfanyl}acetic acid represents a convergence of innovation in medicinal chemistry and materials science. Its multifunctional design addresses contemporary challenges in drug development and sustainable synthesis, positioning it as a compound of enduring scientific and industrial interest.
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